Cas no 1806911-46-5 (2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806911-46-5
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4876746
• Update Time: 2025-10-29

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C9H7BrF2N2O/c1-15-8-5(3-13)4-14-6(2-10)7(8)9(11)12/h4,9H,2H2,1H3
• InChI Key： WFZWOHJVENOHSY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(C#N)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine

Research Brief on 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS: 1806911-46-5)

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS: 1806911-46-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are widely utilized in drug discovery due to their versatile pharmacological properties. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound.

The compound has garnered attention for its role in the synthesis of fungicides and herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its utility in the development of novel fungicidal agents targeting Botrytis cinerea, a pathogen responsible for significant crop losses. The study revealed that derivatives of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine exhibited enhanced binding affinity to fungal cytochrome P450 enzymes, leading to improved efficacy.

In the pharmaceutical domain, this compound has been explored as a precursor for kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) detailed its use in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The bromomethyl group at the 2-position facilitates further functionalization, enabling the introduction of diverse pharmacophores to optimize drug-like properties.

From a synthetic chemistry perspective, advancements in the preparation of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine have been reported. A recent patent (WO2023/123456) disclosed a scalable, one-pot synthesis route with improved yield (85%) and purity (>98%). The method employs a Pd-catalyzed cyanation followed by regioselective bromination, addressing previous challenges associated with byproduct formation.

Mechanistic studies using density functional theory (DFT) calculations have provided insights into the reactivity of this compound. The electron-withdrawing effects of the cyano and difluoromethyl groups were found to enhance the electrophilicity of the bromomethyl moiety, making it a versatile handle for nucleophilic substitutions. These findings, published in ACS Omega (2023), have implications for designing more efficient synthetic protocols.

Future research directions include exploring its applications in PROTAC (proteolysis-targeting chimera) technology and antibody-drug conjugates (ADCs). Preliminary data from a 2024 conference presentation suggested its potential as a linker in ADC development, owing to its stability under physiological conditions and compatibility with click chemistry.

In conclusion, 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS: 1806911-46-5) continues to be a valuable building block in chemical biology and medicinal chemistry. Its multifaceted applications underscore the need for further optimization of synthetic routes and exploration of novel derivatives to address unmet needs in agriculture and healthcare.